Cas no 62216-06-2 (quinoline-8-carbothioic acid amide)

quinoline-8-carbothioic acid amide structure
62216-06-2 structure
Product Name:quinoline-8-carbothioic acid amide
CAS No:62216-06-2
MF:C10H8N2S
MW:188.248920440674
MDL:MFCD06738915
CID:956325
PubChem ID:12351893
Update Time:2025-04-19

quinoline-8-carbothioic acid amide Chemical and Physical Properties

Names and Identifiers

    • quinoline-8-carbothioic acid amide
    • quinoline-8-carbothioamide
    • Chinolin-8-thiocarbonsaeure-amid
    • Quinoline-8-thiocarboxamide
    • A868529
    • DTXSID70493389
    • CS-0319708
    • MFCD06738915
    • AKOS013284730
    • DB-073069
    • CHEMBL3303494
    • 62216-06-2
    • J-524200
    • G84552
    • MDL: MFCD06738915
    • Inchi: 1S/C10H8N2S/c11-10(13)8-5-1-3-7-4-2-6-12-9(7)8/h1-6H,(H2,11,13)
    • InChI Key: QDZPVHAEVIWJKP-UHFFFAOYSA-N
    • SMILES: S=C(C1=CC=CC2=CC=CN=C21)N

Computed Properties

  • Exact Mass: 188.04100
  • Monoisotopic Mass: 188.04081944g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 71Ų

Experimental Properties

  • Density: 1.313
  • Boiling Point: 374.9°C at 760 mmHg
  • Flash Point: 180.5°C
  • Refractive Index: 1.749
  • PSA: 71.00000
  • LogP: 2.56930

quinoline-8-carbothioic acid amide Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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